Cas no 4188-62-9 (Pentanoic acid, 5-(3-carboxypropoxy)-)

• Product Name: Pentanoic acid, 5-(3-carboxypropoxy)-
• CAS No: 4188-62-9
• MF: C₉H₁₆O₅
• MW: 204.220343589783
• CID: 334822
• PubChem ID: 18542010
• Update Time: 2025-04-19

Pentanoic acid, 5-(3-carboxypropoxy)- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5-(3-carboxypropoxy)-
• 5-(3-carboxypropoxy)pentanoic acid
• 5-Oxasebacicacid
• Valeric acid, 5-(3-carboxypropoxy)- (7CI,8CI)
• DTXSID90594943
• 4188-62-9
• SCHEMBL4068458

• Inchi： 1S/C9H16O5/c10-8(11)4-1-2-6-14-7-3-5-9(12)13/h1-7H2,(H,10,11)(H,12,13)
• InChI Key： WMXNDBRYPCXXCH-UHFFFAOYSA-N
• SMILES： O(CCCC(=O)O)CCCCC(=O)O

Computed Properties

• Exact Mass: 204.09978
• Monoisotopic Mass: 204.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• PSA: 83.83